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Compound of Interest

Compound Name: p32 Inhibitor M36

Cat. No.: B1678143

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. The p32 inhibitor M36 (CAS No. 802555-
85-7) is a valuable tool in mitochondrial protein research; however, its proper disposal is crucial
to ensure the safety of personnel and the protection of the environment. This guide provides
essential, step-by-step procedures for the safe handling and disposal of M36, aligning with
general best practices for hazardous laboratory waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to be familiar with the safety information
outlined in the product's Safety Data Sheet (SDS). The p32 inhibitor M36 is categorized as a
skin and eye irritant.[1] Therefore, appropriate personal protective equipment (PPE) is
mandatory at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves.

Body Protection: Laboratory coat.

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate.

Ensure that a safety shower and eye wash station are readily accessible in the work area.
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Waste Classification and Segregation

Proper disposal begins with the correct classification and segregation of waste. All materials
that have come into contact with p32 inhibitor M36 must be treated as hazardous waste.

Types of M36 Waste:
e Unused or Expired M36 Compound: Pure, unadulterated M36 powder or stock solutions.

e Contaminated Labware: This includes, but is not limited to:

[¢]

Pipette tips

[¢]

Syringes and needles

o

Gloves and other disposable PPE

Vials and containers

o

[¢]

Paper towels or absorbent pads used for cleanup.

o Aqueous Waste: Any liquid waste containing M36, such as from cell culture media or buffer
solutions.

Each of these waste streams must be collected in separate, clearly labeled, and compatible
waste containers. Never mix M36 waste with non-hazardous laboratory trash.

Quantitative Disposal Guidelines

While specific disposal limits for p32 inhibitor M36 are not explicitly defined, the U.S.
Environmental Protection Agency (EPA) provides guidelines for hazardous waste generators
under the Resource Conservation and Recovery Act (RCRA). Your institution's generator status
will determine the accumulation and disposal requirements.
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Monthly Hazardous Waste  Acute Hazardous Waste
Waste Generator Category

Generation Limits Generation Limits (P-list)
Very Small Quantity Generator
< 100 kg (220 Ibs) < 1kg (2.2 Ibs)
(VSQG)
Small Quantity Generator > 100 kg (220 Ibs) and < 1,000
<1kg (2.2 Ibs)
(SQG) kg (2,200 Ibs)

Large Quantity Generator

> 1,000 kg (2,200 Ibs) > 1 kg (2.2 Ibs)
(LQG)

It is important to note that while M36 is not currently on the RCRA P-list of acute hazardous
wastes, its potential toxicity warrants careful management. All hazardous waste, including that
contaminated with M36, must be disposed of through a licensed hazardous waste
management company.

Step-by-Step Disposal Procedures

The following procedures provide a general framework for the safe disposal of p32 inhibitor
M36. Always consult and adhere to your institution's specific Environmental Health and Safety
(EHS) protocols.

Disposal of Solid Waste (Unused Compound and
Contaminated Labware)
o Container Selection: Use a designated, leak-proof, and sealable hazardous waste container.

The container should be compatible with the chemical nature of M36.

o Collection: Place all solid waste contaminated with M36, including unused compound,
contaminated gloves, pipette tips, and vials, directly into the designated waste container.

o Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name ("p32 Inhibitor M36"), and the associated hazards (e.g., "Irritant").

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.
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» Pickup: Arrange for the collection of the hazardous waste by your institution's EHS
department or a licensed hazardous waste disposal contractor.

Disposal of Liquid Waste (Aqueous Solutions)

o Container Selection: Use a designated, leak-proof, and sealable hazardous waste container,
typically a carboy, that is chemically compatible with the solvents used (e.g., DMSO, saline).

Collection: Carefully pour or pipette all liquid waste containing M36 into the designated liquid
waste container.

Labeling: Label the container with "Hazardous Waste," the full chemical name ("p32
Inhibitor M36"), the solvent composition (e.g., "DMSO/Saline solution™), and the estimated
concentration of M36.

Storage: Store the sealed container in a designated hazardous waste accumulation area,
within secondary containment to prevent spills.

Pickup: Arrange for collection by your institution's EHS department or a licensed hazardous
waste disposal contractor.

Experimental Protocol: Decontamination of
Laboratory Surfaces and Equipment

While a specific chemical degradation protocol for bulk M36 waste is not available, a thorough
decontamination procedure for surfaces and non-disposable equipment is essential to prevent
cross-contamination and exposure.

Materials:

70% Ethanol or Isopropanol

Mild laboratory detergent

Deionized water

Absorbent pads
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o Appropriate PPE (gloves, lab coat, safety glasses)
e Hazardous waste bags

Procedure:

Preparation: Don all required PPE. Prepare a cleaning solution of mild laboratory detergent
in deionized water.

« Initial Wipe-Down: Using an absorbent pad soaked in the detergent solution, wipe down all
surfaces and equipment that may have come into contact with M36. This includes
benchtops, fume hood surfaces, pipettors, and reusable glassware.

» First Rinse: With a new absorbent pad soaked in deionized water, wipe all surfaces to
remove the detergent residue.

e Solvent Decontamination: Using a fresh absorbent pad saturated with 70% ethanol or
isopropanol, thoroughly wipe down all surfaces and equipment. The alcohol will help to
solubilize and remove any remaining traces of the compound.

e Final Rinse: With a final clean absorbent pad soaked in deionized water, perform a final rinse
of all surfaces.

e Drying: Allow all surfaces and equipment to air dry completely before resuming work.

o Waste Disposal: All used absorbent pads, wipes, and disposable PPE must be disposed of
as solid hazardous waste contaminated with p32 Inhibitor M36.

Visualizing the Workflow

To further clarify the disposal process, the following diagrams illustrate the logical flow for
handling solid and liquid waste, as well as the decontamination procedure.
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Solid Waste Disposal Workflow for p32 Inhibitor M36.
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4 Liquid Waste Disposal Workflow )
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Liguid Waste Disposal Workflow for p32 Inhibitor M36.
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Decontamination Protocol for Surfaces and Equipment.

By adhering to these procedures, researchers can confidently and safely manage the disposal
of p32 inhibitor M36, ensuring a secure laboratory environment and regulatory compliance.
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Always remember that local regulations and institutional policies are the ultimate authority for
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1678143?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25043489/
https://pubmed.ncbi.nlm.nih.gov/25043489/
https://www.benchchem.com/product/b1678143#p32-inhibitor-m36-proper-disposal-procedures
https://www.benchchem.com/product/b1678143#p32-inhibitor-m36-proper-disposal-procedures
https://www.benchchem.com/product/b1678143#p32-inhibitor-m36-proper-disposal-procedures
https://www.benchchem.com/product/b1678143#p32-inhibitor-m36-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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